Cas no 1361806-22-5 (3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid
• CAS No: 1361806-22-5
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926882
• Update Time: 2025-07-19

3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-1-2-6(9(8)14)11-10(15)7(12(17)18)4-5-16-11/h1-5H,(H,17,18)
• InChI Key： QTKGKCYQFSQJEI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid

Comprehensive Overview of 3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid (CAS No. 1361806-22-5)

3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid (CAS No. 1361806-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated derivative of isonicotinic acid exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₆Cl₃NO₂, highlights the presence of multiple chlorine atoms, which contribute to its reactivity and potential applications.

The compound's heterocyclic core and dichlorophenyl substitution are key features driving its utility in medicinal chemistry. Researchers have explored its role in developing novel enzyme inhibitors and receptor modulators, particularly in contexts like inflammation and metabolic disorders. Recent studies suggest potential correlations between its derivatives and targeted drug delivery systems, a hot topic in precision medicine.

From an industrial perspective, 1361806-22-5 is often discussed alongside green chemistry principles. With growing interest in sustainable synthesis, manufacturers are optimizing routes to produce this compound with minimal waste. Advanced techniques like flow chemistry and catalytic chlorination are being tested to improve yield while reducing environmental impact—a direct response to the ESG (Environmental, Social, and Governance) trends dominating chemical industries.

Analytical characterization of 3-Chloro-2-(2,3-dichlorophenyl)isonicotinic acid typically involves HPLC-MS and NMR spectroscopy, with particular focus on its regioisomeric purity. These methods align with the pharmaceutical industry's emphasis on quality-by-design (QbD) frameworks. The compound's crystalline properties also make it a subject of interest in X-ray diffraction studies, which help predict its behavior in formulation development.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators. Its structural motifs are being investigated for pesticide resistance management—a critical area as global agriculture faces challenges from climate change-induced pest adaptation. This connects to frequent search queries about "next-gen crop protection chemicals" and "low-residue agrochemicals."

The patent landscape around CAS 1361806-22-5 reveals its use in photostabilizers for polymers and electronic materials. This positions the compound within the circular economy discourse, particularly for durable material design. Such applications resonate with searches around "advanced functional materials" and "high-performance additives."

Storage and handling recommendations emphasize stability under inert atmospheres, reflecting standard practices for halogenated compounds. While not classified as hazardous under major regulatory frameworks, proper laboratory safety protocols should always be followed—a point frequently emphasized in OSHA-aligned guidelines.

Market analysts note steady demand for 1361806-22-5 from contract research organizations (CROs) and specialty chemical suppliers. Pricing trends correlate with chlorobenzene feedstock availability, a connection often explored in chemical supply chain analyses. The compound's niche status makes it a candidate for small-batch customization services increasingly offered by fine chemical manufacturers.

Future research directions may explore its bioconjugation potential for diagnostic probes or bioorthogonal chemistry applications. These possibilities align with the convergence of chemistry and biology—a dominant theme in contemporary scientific literature and a frequent search topic among interdisciplinary researchers.